Methyl 3-(4-chloromethylphenyl)isoxazole-4-carboxylate

• IUPAC Name: methyl 3-[4-(chloromethyl)phenyl]-1,2-oxazole-4-carboxylate
• InChI: InChI=1S/C12H10ClNO3/c1-16-12(15)10-7-17-14-11(10)9-4-2-8(6-13)3-5-9/h2-5,7H,6H2,1H3
• InChI Key: MAFPRXGAYQGTSA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CON=C1C2=CC=C(C=C2)CCl
• Molecular Formula: C12H10ClNO3
• Molecular Weight: 251.66 g/mol

Description

Chemical Reactions Analysis

In the field of drug discovery, isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs. Among various novel synthetic techniques in use for isoxazole synthesis, most synthetic methods employ Cu (I) or Ru (II) as catalysts for (3 + 2) cycloaddition reaction.

Future Directions

Isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs. In view of their enormous significance, it is always imperative to unleash new eco-friendly synthetic strategies. This suggests that the future directions in the study of “Methyl 3-(4-chloromethylphenyl)isoxazole-4-carboxylate” could involve the development of new synthetic strategies and the exploration of its potential applications in drug development, organic synthesis, and biological assays.

Synthesis routes and methods

Procedure details

N-Hydroxy-4-chloromethylbenzenecarboxyimidoyl chloride (15.27 g, 74.82 mmol) was dissolved in dichloromethane (300 ml), methyl 3-methoxyacrylate (10.43 g, 89.82 mmol) was added, and triethylamine (21 ml, 151 mmol) was slowly added dropwise. The mixture was stirred overnight at room temperature. Water was added, and the mixture was extracted with dichloromethane. The extract was washed with saturated brine and dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure, and the obtained crude product was purified by silica gel chromatography (hexane:ethyl acetate=5:1) to give the title compound (9.67 g, 51%).